Cas no 1805063-89-1 (Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate
• CAS No: 1805063-89-1
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4885921
• Update Time: 2025-10-23

Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-17-8(16)3-7-6(9(12)13)2-5(4-11)10(14)15-7/h2,9H,3-4H2,1H3
• InChI Key： DZJDOAQGLXDZLG-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(CC(=O)OC)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate

Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate (CAS No. 1805063-89-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate, identified by its CAS number 1805063-89-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic molecule, characterized by its pyridine core functionalized with bromomethyl, difluoromethyl, and fluoro substituents, has garnered considerable attention due to its versatile structural features and potential applications in drug discovery and synthetic chemistry.

The structural composition of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate encompasses several key pharmacophoric elements that make it a valuable scaffold for developing novel therapeutic agents. The presence of a bromomethyl group at the 3-position provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. Additionally, the incorporation of a difluoromethyl group at the 5-position introduces electron-withdrawing properties, which can modulate the electronic characteristics of the pyridine ring and influence binding interactions with biological targets.

The fluoropyridine moiety itself is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, improve lipophilicity, and facilitate cell membrane penetration. These attributes are particularly advantageous in the development of small-molecule drugs targeting extracellular or membrane-bound receptors. Furthermore, the acetate ester functionality at the 6-position contributes to the overall solubility and bioavailability of the compound, making it a promising candidate for further pharmacological exploration.

In recent years, Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate has been investigated for its potential role in addressing various therapeutic challenges. One notable area of interest is its application in oncology research. The unique structural features of this compound have been leveraged to design inhibitors targeting kinases and other enzymes involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against multiple oncogenic pathways, suggesting their promise as lead compounds for further development into anticancer therapies.

Beyond oncology, Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate has also shown potential in antimicrobial applications. The fluorinated pyridine ring and bromomethyl substituent contribute to enhanced binding affinity to bacterial enzymes and receptors, making this compound a viable candidate for developing novel antibiotics. Additionally, its structural flexibility allows for modifications that can improve drug resistance profiles, addressing a critical challenge in modern antibiotic development.

The synthesis of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetate) involves multi-step organic transformations that highlight its synthetic utility. The bromination of a fluoropyridine precursor at the 3-position followed by protection-deprotection strategies allows for selective introduction of the bromomethyl group. Subsequent electrophilic aromatic substitution reactions facilitate the incorporation of the difluoromethyl group at the 5-position. These synthetic pathways underscore the compound's versatility as a building block in medicinal chemistry.

The influence of fluorine atoms on the electronic and steric properties of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-flu)pyridine^{> -acetate is another critical aspect worth exploring. Fluorine atoms are known to exert significant effects on drug-receptor interactions through modulating hydrogen bonding patterns, lipophilicity, and metabolic stability. These effects are particularly relevant in designing molecules with enhanced binding affinity and improved pharmacokinetic profiles.}

In conclusion, Methyl 3-(